2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C25H23ClN2OS2
• Molecular Weight: 467 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23ClN2OS2/c1-2-16-11-13-18(14-12-16)28-24(29)22-19-8-4-6-10-21(19)31-23(22)27-25(28)30-15-17-7-3-5-9-20(17)26/h3,5,7,9,11-14H,2,4,6,8,10,15H2,1H3
• InChI Key: GZORZAVPAXULMY-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC4=CC=CC=C4Cl)SC5=C3CCCC5

Description

2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a compound that belongs to the class of benzothienopyrimidinones. This compound has been studied extensively in recent years due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in the growth and proliferation of cancer cells, viruses, and bacteria. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its broad spectrum of activity against various types of cancer, viruses, and bacteria. Another advantage is its potential as a treatment for neurodegenerative diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to explore its potential as a treatment for other diseases, such as autoimmune diseases and cardiovascular diseases. Additionally, further research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multistep process. The first step involves the condensation of 2-chlorobenzyl mercaptan with 4-ethylbenzaldehyde in the presence of an acid catalyst to form the corresponding thioether. The thioether is then reacted with 2-amino-4,5,6,7-tetrahydrobenzothiophene in the presence of a base to form the desired compound.

Scientific Research Applications

2-[(2-chlorobenzyl)sulfanyl]-3-(4-ethylphenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been found to have anticancer, antiviral, and antimicrobial properties. It has also been shown to have potential as a treatment for Alzheimer's disease and Parkinson's disease.